Cas no 55080-56-3 (1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-
• CAS No: 55080-56-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 352886
• PubChem ID: 840408
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-ethyl-5-nitro-
• 2-ethyl-5-nitroisoindole-1,3-dione
• SR-01000317934
• DTXSID40357025
• SCHEMBL6207633
• AKOS000582204
• 2-ethyl-5-nitroisoindoline-1,3-dione
• Oprea1_315688
• FFBUYJAHSNPQDH-UHFFFAOYSA-N
• SR-01000317934-1
• Z53838031
• 4-nitro-N-ethylphthalimide
• CS-0298305
• 55080-56-3
• CHEMBL2022012
• N-Ethyl-4-nitrophthalimide

• Inchi： 1S/C10H8N2O4/c1-2-11-9(13)7-4-3-6(12(15)16)5-8(7)10(11)14/h3-5H,2H2,1H3
• InChI Key： FFBUYJAHSNPQDH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1CC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.04844
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 80.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones